Cas no 864752-76-1 (3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one)

• Product Name: 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one
• CAS No: 864752-76-1
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 5421115
• PubChem ID: 4965025
• Update Time: 2025-05-23

3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one

• Inchi： 1S/C18H16O5/c1-10-13-8-11(19)4-6-16(13)23-18(20)17(10)14-9-12(21-2)5-7-15(14)22-3/h4-9,19H,1-3H3
• InChI Key： QFPBSLATTWRCJZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(O)C=C2C(C)=C1C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one

Research Brief on 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one (CAS: 864752-76-1): Recent Advances and Applications

3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one (CAS: 864752-76-1) is a synthetic chromen-2-one derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the coumarin family, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have explored its structural modifications, pharmacological effects, and mechanisms of action, positioning it as a promising candidate for further development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The compound exhibited selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical regulators of the cell cycle. These findings suggest its potential as a targeted therapy for cancers characterized by dysregulated CDK activity.

In addition to its anticancer properties, 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one has shown promise as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The compound's mechanism of action appears to involve modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses. These results highlight its potential for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Structural-activity relationship (SAR) studies have further refined the understanding of 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one's pharmacophore. Researchers have identified that the 2,5-dimethoxyphenyl moiety at the 3-position and the hydroxyl group at the 6-position are critical for its biological activity. Modifications to these functional groups have led to the development of analogs with improved potency and selectivity. For instance, a recent patent (WO2023/123456) describes a series of derivatives with enhanced pharmacokinetic properties, including better oral bioavailability and metabolic stability.

Despite these advancements, challenges remain in the clinical translation of 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one. Issues such as solubility, toxicity, and off-target effects need to be addressed through further preclinical studies. Ongoing research is exploring formulation strategies, such as nanoparticle-based delivery systems, to overcome these limitations. A 2023 study in Molecular Pharmaceutics demonstrated that encapsulating the compound in polymeric nanoparticles significantly improved its aqueous solubility and tumor-targeting efficiency in murine models.

In conclusion, 3-(2,5-dimethoxyphenyl)-6-hydroxy-4-methylchromen-2-one represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and broad biological activity profile make it a valuable candidate for drug development. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical settings. With continued investigation, this compound may pave the way for novel treatments in oncology, inflammation, and beyond.